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Compound of Interest

Compound Name: Tris(trimethylsilyl) phosphate

Cat. No.: B1206849

For Researchers, Scientists, and Drug Development Professionals

Tris(trimethylsilyl) phosphate (TMSP), a versatile organosilicon compound, sees significant
application in various fields, including as a film-forming additive in high-voltage lithium-ion
batteries and as a reagent in organic synthesis.[1][2] A thorough understanding of its safety
profile is paramount for professionals handling this substance. This guide provides a
comprehensive overview of the safety data sheet (SDS) information for Tris(trimethylsilyl)
phosphate, presenting key data in an accessible format for researchers and laboratory
personnel.

Physicochemical Properties

Tris(trimethylsilyl) phosphate is a colorless, clear liquid.[2][3] Key physical and chemical
properties are summarized in the table below.
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Property Value Source
Molecular Formula C9H2704PSi3 [3114]
Molecular Weight 314.54 g/mol [31[5]
CAS Number 10497-05-9 [4][6]
EC Number 234-028-1 [4][6]
Appearance Colorless, clear liquid [31[7]
Density 0.945 - 0.953 g/mL at 25 °C [3]
Melting Point 3-4°C [1]
Boiling Point 228-229 °C at 720 mmHg [1]
Flash Point 13 °C - 24 °C (closed cup) [3]

Refractive Index

n20/D 1.409

[1]

Hazard Identification and Classification

Tris(trimethylsilyl) phosphate is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class

Category

Hazard Statement

Flammable Liquids

Category 2 or 3

H225: Highly flammable liquid
and vapour / H226: Flammable

liquid and vapour

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory
irritation
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Sources:[4][5][7][8]
GHS Label Elements:
» Pictograms:
o GHSO02: Flame
o GHSO07: Exclamation mark
 Signal Word: Danger or Warning[6][7][8]

Toxicological Information

The primary routes of exposure are inhalation, skin contact, and eye contact. Symptoms of
exposure may include irritation to the respiratory tract, skin, and eyes.[9]

Toxicity Data Value Species Source

Acute Toxicity (Oral) LD50: 3440 mg/kg Rat [819]

Experimental Protocols

The provided Safety Data Sheets summarize toxicological endpoints but do not contain
detailed experimental protocols. The LD50 value is a standardized measure of acute toxicity,
and the protocol would have followed established guidelines, such as those from the
Organisation for Economic Co-operation and Development (OECD).

Safety and Handling

Proper handling and storage are crucial to minimize risks associated with Tris(trimethylsilyl)
phosphate.

Exposure Controls and Personal Protection

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
[6] Safety showers and eyewash stations should be readily available.[9]
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» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][9]

o Skin Protection: Wear compatible chemical-resistant gloves (e.g., neoprene or nitrile

rubber) and protective clothing.[5][9]

o Respiratory Protection: If inhalation of vapors is likely, use a NIOSH-approved respirator

with an appropriate cartridge.[9]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[8] Avoid breathing vapors or mist.[6]
Keep away from heat, sparks, open flames, and other ignition sources.[6] Take measures to
prevent the buildup of electrostatic charge.[7]

» Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[3][6] The
substance is moisture-sensitive and should be stored under an inert gas.[6]

Emergency Procedures

A clear and logical workflow is essential in the event of an emergency involving

Tris(trimethylsilyl) phosphate.
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Personal Exposure

Eye Contact:
Rinse with Water for 15 min

Skin Contact:
Wash with Soap & Water

Exposure Event Seek Medical Attention

Inhalation:
Move to Fresh Air

Spill Response

Contain Spill with Collect in Suitable
Inert Absorbent Material Closed Containers for Disposal

Evacuate Area &

o Ensure Adequate Ventilation
Remove Ignition Sources

Spill Occurs

Click to download full resolution via product page

Caption: Emergency response workflow for Tris(trimethylsilyl) phosphate incidents.

Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9][10]

+ Unsuitable Extinguishing Media: Do not use a direct water jet, as it may scatter and spread
the fire.[6][10]

o Specific Hazards: The substance is highly flammable. Vapors may form explosive mixtures
with air.[6] Hazardous decomposition products include phosphorus oxides, carbon oxides,

and silicon dioxide.[8]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1206849?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206849?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SIT8723.0-msds.pdf
https://www.spectrumchemical.com/media/sds/TCI-P1248.pdf
https://www.chemicalbook.com/msds/tris-trimethylsilyl-phosphate.pdf
https://www.spectrumchemical.com/media/sds/TCI-P1248.pdf
https://www.chemicalbook.com/msds/tris-trimethylsilyl-phosphate.pdf
https://www.biosynth.com/Files/MSDS/FT/61/MSDS_FT61197_5000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][7]

First-Aid Measures

The following diagram illustrates the recommended first-aid procedures following exposure.

ol Occurs
—

Routes of Ex Posure & Immedliate Actions
\ A A \A \ 4

Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for several minutes. Do NOT induce vomiting.

Administer artificial respiration if not breathing. Wash skin with soap and plenty of water. Remove contact lenses if present and easy to do. Rinse mouth with water.

> Consult a Physician <

Click to download full resolution via product page

Caption: First-aid procedures for exposure to Tris(trimethylsilyl) phosphate.

Disposal Considerations

Dispose of Tris(trimethylsilyl) phosphate and its containers in accordance with local, state,
and federal regulations.[11] Do not allow the product to enter drains or waterways.[8] It may be
possible to incinerate the material in a chemical incinerator equipped with an afterburner and
scrubber.[5]

This guide is intended to provide a comprehensive overview of the safety information for
Tris(trimethylsilyl) phosphate. It is not a substitute for the official Safety Data Sheet provided
by the supplier. Always consult the most current SDS for the material before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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